Cas no 1060803-66-8 (methyl 4-((tert-butoxycarbonyl)amino)cyclopent-2-ene-1-carboxylate)

• Product Name: methyl 4-((tert-butoxycarbonyl)amino)cyclopent-2-ene-1-carboxylate
• CAS No: 1060803-66-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 1026788
• PubChem ID: 15451176
• Update Time: 2025-04-20

methyl 4-((tert-butoxycarbonyl)amino)cyclopent-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-((tert-butoxycarbonyl)amino)cyclopent-2-enecarboxylate
• Methyl 4-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)-2-cyclopente ne-1-carboxylate
• (+-)-cis-Methyl-4-tert-butoxycarbonylaminocyclopent-2-en-1-carboxylate
• 4-t.-Butylcyclohexencarbonsaeuremethyleste
• 4-t-butyl-1-(methoxycarbonyl)cyclohexene
• 4-tert-butyl-cyclohexene-1-carboxylic acid methyl ester
• AGN-PC-00MLLC
• CTK0I8721
• methyl 4-t-butylcyclohex-1-enecarboxylate
• methyl 4-tert-butoxycarbonylamino-2-cyclopenten-1-carboxylate
• methyl 4-tert-butyl-1-cyclohexene-1-carboxylate
• methyl 4-tert-butylcyclohex-1-enecarboxylate
• methyl 4-((tert-butoxycarbonyl)amino)cyclopent-2-ene-1-carboxylate
• METHYL 4-(TERT-BUTOXYCARBONYLAMINO)CYCLOPENT-2-ENECARBOXYLATE
• methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopent-2-ene-1-carboxylate
• SY105750
• DB-334823
• METHYL 4-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOPENT-2-ENE-1-CARBOXYLATE
• Methyl4-((tert-butoxycarbonyl)amino)cyclopent-2-enecarboxylate
• 1060803-66-8
• (1S,4R)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-cyclopentene-1-carboxylic acid methyl ester
• BCP08623
• Methyl (1S,4R)-4-(tert-butoxycarbonylamino)cyclopent-2-ene-1-carboxylate
• CS-0440420
• AB31273
• AKOS016003616
• 4-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-cyclopentene-1-carboxylic acid methyl ester
• F15004
• methyl 4-(t-butoxycarbonylamino)cyclopent-2-enecarboxylate
• PB42391
• F1967-2230
• MFCD02259716
• Methyl (1S,4R)-4-(Boc-amino)-2-cyclopentenecarboxylate
• SCHEMBL2134159

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(15)13-9-6-5-8(7-9)10(14)16-4/h5-6,8-9H,7H2,1-4H3,(H,13,15)
• InChI Key： HKLDTKMTZPXEAZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)OC)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives